2-(4-fluorobenzamido)-N-(3-phenylpropyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: 2-[(4-fluorobenzoyl)amino]-N-(3-phenylpropyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C23H22FN3O2S/c24-17-10-8-16(9-11-17)21(28)27-23-26-20-18(12-13-19(20)30-23)22(29)25-14-4-7-15-5-2-1-3-6-15/h1-3,5-6,8-11,18H,4,7,12-14H2,(H,25,29)(H,26,27,28)
• InChI Key: CAMFIDGOZZUDIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1C(=O)NCCCC3=CC=CC=C3)N=C(S2)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H22FN3O2S
• Molecular Weight: 423.5 g/mol

Description

The compound “2-(4-fluorobenzamido)-N-(3-phenylpropyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a thiazole ring (a ring containing nitrogen and sulfur), a cyclopentane ring (a ring of five carbon atoms), and an amide group (a carbonyl group attached to a nitrogen). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely quite complex. The presence of multiple rings suggests that the molecule may be fairly rigid. The electronegative atoms (such as fluorine, nitrogen, and oxygen) and the polar amide groups suggest that the molecule could form hydrogen bonds and may be soluble in polar solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors that could influence its properties include its size, shape, the presence of polar groups, and the presence of aromatic rings.

Scientific Research Applications

Diabetes Management

• Results :
  • .

Pharmaceutical Intermediates

• .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it’s used.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, researchers might investigate new methods for synthesizing the compound, study its physical and chemical properties, or test its biological activity.